Cas no 833452-27-0 (3-Azetidinamine, N-(3-nitro-2-pyridinyl)-1-(1-oxo-3-phenyl-2-propynyl)-)

• Product name: 3-Azetidinamine, N-(3-nitro-2-pyridinyl)-1-(1-oxo-3-phenyl-2-propynyl)-
• CAS No: 833452-27-0
• MF: C₁₇H₁₄N₄O₃
• MW: 322.31806
• CID: 673359
• PubChem ID: 11461419

3-Azetidinamine, N-(3-nitro-2-pyridinyl)-1-(1-oxo-3-phenyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, N-(3-nitro-2-pyridinyl)-1-(1-oxo-3-phenyl-2-propynyl)-
• 1-[3-[(3-nitropyridin-2-yl)amino]azetidin-1-yl]-3-phenylprop-2-yn-1-one
• 1-{3-[(3-NITROPYRIDIN-2-YL)AMINO]AZETIDIN-1-YL}-3-PHENYLPROP-2-YN-1-ONE
• L023639
• DTXSID20466684
• 1-(3-((3-Nitropyridin-2-yl)amino)azetidin-1-yl)-3-phenylprop-2-yn-1-one
• SCHEMBL8298896
• 833452-27-0

• Inchi： InChI=1S/C17H14N4O3/c22-16(9-8-13-5-2-1-3-6-13)20-11-14(12-20)19-17-15(21(23)24)7-4-10-18-17/h1-7,10,14H,11-12H2,(H,18,19)
• InChI Key： MOLWYEVQDWLOLG-UHFFFAOYSA-N
• SMILES： C1C(CN1C(=O)C#CC2=CC=CC=C2)NC3=C(C=CC=N3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 322.10659032g/mol
• Monoisotopic Mass: 322.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų
• XLogP3: 3.1